BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 2-
Furoylacetonitrile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Furoylacetonitrile

Cat. No.: B032225

Essential Safety and Handling Guide for 2-
Furoylacetonitrile

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Furoylacetonitrile in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risks.

Hazard Identification and Classification

2-Furoylacetonitrile is a hazardous substance that requires careful handling. The primary
hazards are summarized below.

GHS Hazard Classification:
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Hazard Class Category Signal Word Hazard Statement
o ) H302: Harmful if
Acute Toxicity, Oral 4 Warning
swallowed[1]
. ) H312: Harmful in
Acute Toxicity, Dermal 4 Warning ] )
contact with skin[1]
Acute Toxicity, ] H332: Harmful if
] 4 Warning )
Inhalation inhaled[1]
Skin ] H315: Causes skin
] o 2 Warning o
Corrosion/Irritation irritation[1]
Serious Eye ] H319: Causes serious
o 2A Warning o
Damage/Eye lrritation eye irritation[1]
Specific target organ
o i ] H335: May cause
toxicity — Single 3 Warning ) o
respiratory irritation
exposure
Physical and Chemical Properties:
Property Value
Molecular Formula C7HsNO2[1][2]
Molecular Weight 135.12 g/mol [2]
Appearance Solid
Melting Point 81-85 °C[2]

Storage Class

11 - Combustible Solids

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to prevent personal exposure.
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Protection Type

Equipment Specification

Purpose & Notes

Tightly fitting safety goggles

Must conform to NIOSH (US)
or EN 166 (EU) standards to

Eye / Face with side-shields or a full-face ) )
) protect against dust particles
shield.
and splashes.[3]
] ] Handle with gloves at all times.
Chemical-resistant gloves ) )
_ o Impervious clothing should be

Skin / Body (e.g., Nitrile, Neoprene) and a

fully buttoned lab coat.

worn to prevent skin contact.

[3]

Respiratory

Dust mask type N95 (US) or a
NIOSH/MSHA or EN 149

approved respirator.

Required when handling large
quantities, if dust is generated,
or if ventilation is inadequate.
A full-face respirator may be
necessary if exposure limits
are exceeded or irritation is

experienced.[3]

Operational Plan: Step-by-Step Handling Protocol

Safe handling requires a controlled environment and methodical procedures.

Preparation & Handling:

o Designate Area: Before starting, designate a specific area within a certified chemical fume

hood for handling 2-Furoylacetonitrile.[3]

» Verify Safety Equipment: Ensure that a safety shower and eyewash station are unobstructed

and readily accessible.[3]

o Don PPE: Put on all required PPE as specified in the table above.[3]

e Minimize Dust: When weighing or transferring the solid, perform the task slowly and carefully

to minimize dust generation and accumulation.[3]
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e Avoid Contact: Do not allow the chemical to come into contact with skin or eyes.[4][5] Do not
breathe in dust or vapors.[4]

» Hygiene: Wash hands thoroughly after handling.[4][6] Do not eat, drink, or smoke in the
handling area.[4][6]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][6]

Store in a locked cabinet or area.[4]

Keep away from heat, sparks, and open flames.[4]

Peroxide Formation: This material may form explosive peroxides upon prolonged storage.
Containers should be dated upon opening and periodically tested for the presence of
peroxides.[4][7]

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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